Cas no 17536-00-4 (3,5-Diisopropylpyrazole)

• Product Name: 3,5-Diisopropylpyrazole
• CAS No: 17536-00-4
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD00671516
• CID: 122395
• PubChem ID: 87568834
• Update Time: 2025-06-08

3,5-Diisopropylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Diisopropyl-1H-pyrazole
• 1H-Pyrazole,3,5-bis(1-methylethyl)-
• 3,5-di(propan-2-yl)-1H-pyrazole
• 3,5-DIISOPROPYLPYRAZOLE
• 3,5-bis(propan-2-yl)-1H-pyrazole
• 3,5-DIISOPROPYLPYRAZOLE 98+%
• 3,5-diisopropyl-pyrazole
• PJSJVTZSFIRYIZ-UHFFFAOYSA-N
• FCH917847
• 1H-Pyrazole, 3,5-bis(1-methylethyl)-
• D2407
• A812078
• CS-0203556
• FS-2400
• SCHEMBL786337
• AKOS025394461
• 17536-00-4
• DTXSID60413596
• AKOS006228191
• T70433
• FT-0637563
• MFCD00671516
• DB-044219
• 3,5-Diisopropylpyrazole

• MDL： MFCD00671516
• Inchi： 1S/C9H16N2/c1-6(2)8-5-9(7(3)4)11-10-8/h5-7H,1-4H3,(H,10,11)
• InChI Key： PJSJVTZSFIRYIZ-UHFFFAOYSA-N
• SMILES： N1C(=CC(C(C)C)=N1)C(C)C

Computed Properties

• Exact Mass: 152.13100
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Uncertain
• Density: 0.862
• Melting Point: 87.0 to 92.0 deg-C
• Boiling Point: 595.8°C at 760 mmHg
• Flash Point: 53.7°C
• Refractive Index: 1.462
• PSA: 28.68000
• LogP: 2.65650
• Solubility: Uncertain

3,5-Diisopropylpyrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles
• Other Chemical Reagents

Additional information on 3,5-Diisopropylpyrazole

Comprehensive Overview of 3,5-Diisopropylpyrazole (CAS No. 17536-00-4): Properties, Applications, and Industry Insights

3,5-Diisopropylpyrazole (CAS No. 17536-00-4) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. With its molecular formula C₉H₁₆N₂, this compound features two isopropyl groups at the 3 and 5 positions of the pyrazole ring, enhancing its steric and electronic properties. Its unique structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of ligands for catalysis and bioactive molecules.

Recent advancements in green chemistry and sustainable synthesis have increased interest in 3,5-Diisopropylpyrazole as a building block for eco-friendly processes. Researchers are exploring its role in metal-organic frameworks (MOFs) and catalysts for hydrogen storage, aligning with global trends in renewable energy. Additionally, its potential in pharmaceutical intermediates has garnered attention, especially in the design of kinase inhibitors and anti-inflammatory agents, addressing growing demand for targeted therapies.

The compound’s physicochemical properties, such as its melting point (typically 60–65°C) and solubility in organic solvents like ethanol and dichloromethane, are critical for industrial applications. Analytical techniques like NMR spectroscopy and HPLC are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP). These attributes make it a reliable choice for high-precision sectors like electronic materials and specialty coatings.

From an SEO perspective, users frequently search for "3,5-Diisopropylpyrazole synthesis," "CAS 17536-00-4 suppliers," and "pyrazole derivatives applications," reflecting commercial and academic demand. Addressing these queries, this article highlights the compound’s scalability in batch production and compatibility with flow chemistry systems, which reduce waste and improve efficiency—a key concern for modern manufacturers.

In conclusion, 3,5-Diisopropylpyrazole (CAS No. 17536-00-4) exemplifies the intersection of innovation and practicality in fine chemicals. Its versatility across life sciences, energy storage, and advanced materials positions it as a compound of enduring relevance. Future research may further unlock its potential in AI-driven drug discovery and circular economy initiatives, reinforcing its role in next-generation technologies.